Cas no 81438-52-0 (2,6-dimethylimidazo1,2-apyridine-3-carboxylic Acid)

2,6-Dimethylimidazo[1,2-a]pyridine-3-carboxylic acid is a heterocyclic carboxylic acid derivative with a fused imidazo[1,2-a]pyridine core. This compound is of interest in pharmaceutical and agrochemical research due to its structural rigidity and potential as a building block for bioactive molecules. The presence of carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives. Its dimethyl substitution pattern may enhance metabolic stability and influence binding interactions in target applications. The compound is typically utilized in medicinal chemistry for the development of kinase inhibitors, antimicrobial agents, or other therapeutic candidates. Proper handling and storage under inert conditions are recommended to maintain stability.

2,6-dimethylimidazo1,2-apyridine-3-carboxylic Acid structure

81438-52-0 structure

Product Name:2,6-dimethylimidazo1,2-apyridine-3-carboxylic Acid

CAS No:81438-52-0

MF:C₁₀H₁₀N₂O₂

MW:190.198602199554

MDL:MFCD00269372

CID:703927

PubChem ID:2737443

Update Time:2025-06-08

2,6-dimethylimidazo1,2-apyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 2,6-Dimethylimidazo[1,2-a]pyridine-3-carboxylic acid
- 2,6-dimethylimidazo[1,2-a]pyridine-3-carboxylic acid(SALTDATA: FREE)
- Imidazo[1,2-a]pyridine-3-carboxylic acid, 2,6-dimethyl-
- JCDXLERYTZDKRT-UHFFFAOYSA-N
- CS-0099652
- PS-3160
- 2,6-Dimethylimidazo[1,2-a]pyridine-3-carboxylic acid, AldrichCPR
- 2,6-Dimethyl-imidazo[1,2-a]pyridine-3-carbo xylic acid
- SCHEMBL2931119
- DTXSID90372066
- 2,6-dimethylimidazo[1,2-a]pyridine-3-carboxylicacid
- 81438-52-0
- 2,6-dimethyl-imidazo[1,2-a]pyridine-3-carboxylic acid
- AKOS000111431
- BB 0238571
- EN300-383155
- MFCD00269372
- STL444333
- 2,6-dimethylimidazo1,2-apyridine-3-carboxylic Acid
- MDL： MFCD00269372
- Inchi： 1S/C10H10N2O2/c1-6-3-4-8-11-7(2)9(10(13)14)12(8)5-6/h3-5H,1-2H3,(H,13,14)
- InChI Key： JCDXLERYTZDKRT-UHFFFAOYSA-N
- SMILES： OC(C1=C(C)N=C2C=CC(C)=CN21)=O

Computed Properties

Exact Mass: 190.074227566g/mol
Monoisotopic Mass: 190.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 54.6Å²

2,6-dimethylimidazo1,2-apyridine-3-carboxylic Acid Pricemore >>

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